Cas no 1823640-81-8 (2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine)

• Product Name: 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine
• CAS No: 1823640-81-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6007787
• PubChem ID: 165849078
• Update Time: 2025-05-26

2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1823640-81-8
• 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine
• EN300-1826246
• 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine

• Inchi： 1S/C12H15NO3/c1-14-10-6-8(9-2-3-13-9)7-11-12(10)16-5-4-15-11/h6-7,9,13H,2-5H2,1H3
• InChI Key： UYEJVVKGIRBJHI-UHFFFAOYSA-N
• SMILES： O1CCOC2C(=CC(=CC1=2)C1CCN1)OC

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.7Ų

Additional information on 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine

Recent Advances in the Study of 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine (CAS: 1823640-81-8)

The compound 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine (CAS: 1823640-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and benzodioxin moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's high yield and purity, making it a viable candidate for large-scale pharmaceutical applications. Furthermore, the research team identified its robust stability under physiological conditions, a critical factor for its potential use in vivo.

Pharmacological evaluations of 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine have revealed its affinity for serotonin and dopamine receptors, suggesting its utility in treating neuropsychiatric disorders such as depression and schizophrenia. In vitro assays demonstrated its selective binding to 5-HT_2A and D₂ receptors, with IC₅₀ values in the nanomolar range. These findings were corroborated by in vivo studies in rodent models, where the compound exhibited anxiolytic and antipsychotic effects without significant adverse side effects.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the structural-activity relationship (SAR) of 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine derivatives. The research team synthesized several analogs and evaluated their biological activity, identifying key structural features that enhance receptor binding and selectivity. These insights are expected to guide the design of next-generation therapeutics with improved efficacy and reduced off-target effects.

In addition to its CNS applications, recent research has explored the potential of 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine in oncology. A 2024 preprint article on bioRxiv reported its inhibitory effects on certain cancer cell lines, particularly those associated with glioblastoma and breast cancer. The compound's mechanism of action appears to involve the disruption of cellular signaling pathways critical for tumor growth and survival. While these findings are preliminary, they open new avenues for its use in combination therapies.

Despite these promising developments, challenges remain in the clinical translation of 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions require further investigation. Ongoing studies are employing advanced techniques like pharmacokinetic modeling and metabolomics to address these concerns and optimize the compound's therapeutic profile.

In conclusion, 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine (CAS: 1823640-81-8) represents a versatile and promising scaffold in drug discovery. Its diverse pharmacological activities and synthetic accessibility make it a valuable candidate for further development. Future research should focus on elucidating its precise mechanisms of action and advancing it through preclinical and clinical trials to realize its full therapeutic potential.